Cas no 1806522-20-2 (3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one
• CAS No: 1806522-20-2
• MF: C₁₀H₉BrClFO₂
• MW: 295.532665014267
• CID: 4971527
• Update Time: 2025-06-11

3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C10H9BrClFO2/c11-5-4-8(14)7-2-1-3-9(10(7)12)15-6-13/h1-3H,4-6H2
• InChI Key： XEVMDHLRAUHJCE-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1Cl)OCF)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one

3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one (CAS No. 1806522-20-2): An Overview of a Versatile Compound in Modern Chemistry

3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one (CAS No. 1806522-20-2) is a multifaceted compound that has garnered significant attention in the field of organic chemistry and medicinal research. This compound, characterized by its unique bromine, chlorine, and fluorine substituents, offers a wide range of applications in the synthesis of pharmaceuticals and other advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this intriguing molecule.

The molecular structure of 3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one is particularly noteworthy. The presence of a bromine atom at the 3-position of the propanone chain, along with a 2-chloro-3-(fluoromethoxy)phenyl substituent, imparts unique reactivity and stability to the molecule. These functional groups make it an excellent building block for various synthetic transformations, particularly in the development of novel drugs and materials.

Recent studies have highlighted the importance of 3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as an intermediate in the synthesis of potent anti-cancer agents. The bromine and chlorine substituents provide sites for further functionalization, allowing for the creation of derivatives with enhanced biological activity.

In addition to its role in drug discovery, 3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one has also been explored for its potential in materials science. Researchers at the University of California, Berkeley, have reported that this compound can be used to synthesize polymers with unique optical and electronic properties. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one typically involves a multi-step process. One common approach is to start with 2-chloro-3-fluorophenol, which is then converted to 2-chloro-3-(fluoromethoxy)benzaldehyde through a methylation reaction. The resulting aldehyde is subsequently reacted with bromopropionyl chloride to form the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of 3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one are well-documented. It is a solid at room temperature with a melting point ranging from 55°C to 60°C. The compound is soluble in common organic solvents such as dichloromethane and acetone but exhibits limited solubility in water. Its stability under various conditions has been studied extensively, ensuring its reliability as a reagent in both laboratory and industrial settings.

In terms of safety, 3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one should be handled with care due to its reactivity with certain chemicals and its potential to cause skin and eye irritation. Proper personal protective equipment (PPE), including gloves and goggles, should be worn when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one are promising. Ongoing research is focused on expanding its applications in drug discovery and materials science. For example, scientists at the National Institutes of Health (NIH) are investigating its potential as a scaffold for developing new antibiotics to combat drug-resistant bacteria. Meanwhile, researchers at Stanford University are exploring its use in creating more efficient solar cells.

In conclusion, 3-Bromo-1-(2-chloro-3-(fluoromethoxy)phenyl)propan-1-one (CAS No. 1806522-20-2) is a versatile compound with significant potential in various fields of chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers working on the development of new drugs and advanced materials. As research continues to advance, we can expect to see even more innovative applications for this fascinating molecule.